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Compound of Interest

Compound Name: Diethyl tartrate

Cat. No.: B121065

An In-depth Technical Guide to the Safety of Diethyl Tartrate

This guide provides comprehensive safety information for diethyl tartrate, intended for
researchers, scientists, and professionals in drug development. The data is compiled from
various Safety Data Sheets (SDS) and chemical databases to ensure a thorough
understanding of the substance's properties and associated hazards. Diethyl tartrate is a
common organic compound used as a chiral auxiliary in asymmetric synthesis, a flavoring
agent, and a fragrance component[1][2][3]. It exists as different stereoisomers, primarily (+)-
Diethyl L-tartrate (CAS 87-91-2) and (-)-Diethyl D-tartrate (CAS 13811-71-7)[4][5].

Hazard Identification and GHS Classification

Diethyl tartrate is classified as a combustible liquid.[4][5][6][7] Some safety data sheets also
indicate that it causes skin and serious eye irritation[4]. However, it is important to note that
many reports suggest the chemical does not meet the criteria for GHS hazard classification[8].
Given the conflicting information, it is prudent to handle the substance with care, adhering to
the more stringent safety precautions outlined.

The GHS classification found on several safety data sheets is summarized below.

Table 1: GHS Hazard and Precautionary Statements
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Code Statement Reference
Hazard Statements

H227 Combustible liquid. [41[61[9](7]
H315 Causes skin irritation. [4]

H319 Causes serious eye irritation. [4][10]

Precautionary Statements

P210

Keep away from heat, hot
surfaces, sparks, open flames
and other ignition sources. No

smoking.

[5117]

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.

(4105101071

P302+P352

IF ON SKIN: Wash with plenty

of soap and water.

[4119]

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[4119]

P332+P313

If skin irritation occurs: Get

medical advice/attention.

[4119]

P337+P313

If eye irritation persists: Get

medical advice/attention.

[4]119]

P362

Take off contaminated clothing

and wash before reuse.

[4119]

P370+P378

In case of fire: Use CO2, dry
chemical, or foam for

extinction.

(5109171
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P403+P235

Store in a well-ventilated

place. Keep cool.

[4105]161°]

P501

Dispose of contents/container

to an approved waste disposal

plant.

[41051€]

Physical and Chemical Properties

The physical and chemical properties of diethyl tartrate are crucial for safe handling and

storage.

Table 2: Physical and Chemical Properties of Diethyl Tartrate

Property Value Reference
Molecular Formula CsH1406 [1][2][41[6][11]
Molecular Weight 206.19 g/mol [2][5][6][10]
Appearance Colorless, clear, viscous liquid [1][2][6]
Physical State Liquid [4]

Boiling Point 280 °C [2][10]
Melting Point 17 °C [2]

Flash Point 93 °C/199.4 °F (closed cup) [31[5][10]
Density 1.204 g/mL at 25 °C [6][10]
Specific Gravity 1.200 [9]
Refractive Index n20/D 1.446 [10]

Water Solubility

Insoluble or limited solubility

[1]5]

Vapor Density

7.11

[9]

Toxicological and Ecotoxicological Data
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Toxicological information on diethyl tartrate is limited. Most safety data sheets report that
acute toxicity data is not available[4][9][11]. It is not classified as a carcinogen by IARC or NTP.
[4][11] The primary health concerns are irritation to the skin and eyes upon direct contact.[4]

Table 3: Toxicological and Ecotoxicological Data

Endpoint Result Species Reference

Acute Oral Toxicity No data available - [O1[11]

Causes skin irritation.

Skin Symptoms include .
) o T ) Not specified [4]
Corrosion/Irritation itching, scaling,
redness, or blistering.
Causes serious eye
Serious Eye irritation. Symptoms N
o ) Not specified [4]
Damage/Irritation include redness,
watering, and itching.
Not classified as a
Carcinogenicity carcinogen by IARC - [4][11]

or NTP.

- . Pimephales promelas
Ecotoxicity (Fish) LC50: 650 mg/L (96h) ) [4]
(fathead minnow)

Methodologies for Safety Evaluation

Standard Safety Data Sheets, which are the primary source for this guide, do not typically
include detailed experimental protocols for the determination of physicochemical and
toxicological properties. They present the final, validated results (e.g., flash point, toxicity
values). The methodologies used would follow standardized guidelines, such as those from the
OECD (Organisation for Economic Co-operation and Development) or ISO (International
Organization for Standardization), but specific details are not provided in the source
documents.

Safe Handling and Emergency Procedures
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Proper handling and emergency preparedness are essential when working with diethyl
tartrate.

Exposure Controls and Personal Protection

To minimize exposure, a hierarchy of controls should be implemented. Engineering controls,
such as adequate general and local exhaust ventilation, are paramount.[4] Facilities should be
equipped with an eyewash fountain.[4] When engineering controls are insufficient, appropriate
Personal Protective Equipment (PPE) must be used.

Hierarchy of Controls for Diethyl Tartrate

Elimination
(Remove the hazard)

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(e.g., Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

Effectiveness

Least Effective Most Effective

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b121065?utm_src=pdf-body
https://www.benchchem.com/product/b121065?utm_src=pdf-body
https://aksci.com/sds/D247_SDS.pdf
https://aksci.com/sds/D247_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Figure 1: Hierarchy of controls for managing chemical exposure.

o Eye/Face Protection: Wear chemical splash-resistant safety glasses or goggles with side
protection conforming to EN166 or OSHA's 29 CFR 1910.133.[4][5][6][11]

» Skin Protection: Handle with gloves. Wear appropriate protective clothing to prevent skin
exposure.[6][9][11]

o Respiratory Protection: If risk assessment shows air-purifying respirators are necessary, use
a full-face respirator with appropriate cartridges (e.g., type ABEK, EN 14387) as a backup to
engineering controls.[6][11][12]

First Aid Measures

Immediate action is required in case of accidental exposure. Always consult a physician and
show them the Safety Data Sheet.[4][6][13]

Exposure Occurs

yam

Remove contaminated clothing.
Flush skin with running water for at least 15 mins.

Eye Contact

-

Do NOT induce vomiting.
Rinse mouth with water.
Never give anything by mouth to an unconscious person.

/M

Move to fresh air.
If not breathing, give artificial respiration.

Rinse cautiously with water for at least 15 mins.
Remove contact lenses if present/easy to do.

Click to download full resolution via product page

Figure 2: First aid response protocol for diethyl tartrate exposure.
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Fire-Fighting Measures

Diethyl tartrate is a combustible liquid with a flash point of 93 °C.[5][10]

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).[4][5][6][13][14] Water mist can be used to cool closed containers.[5][9]

» Specific Hazards: Thermal decomposition can produce irritating gases and vapors, including
carbon oxides (CO, CO2).[4][5][6][11] Vapors can accumulate in low areas and may form
explosive concentrations.[6][13]

» Protective Actions: Firefighters should wear a NIOSH-approved self-contained breathing
apparatus (SCBA) and full protective gear.[4][5][6][11][12]

Fire Involving
Diethyl Tartrate

Wear full protective gear and SCBA.

Keep product and empty containers away from heat.

Small Large
Small Fire | Use COz, dry chemical, 'alcohol' foam. Large Fire | . /APPIy water from a distance (mist or spray).
Cool containers with flooding quantities of water.

Click to download full resolution via product page
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Figure 3: Decision-making workflow for firefighting.

Accidental Release Measures

In the event of a spill, immediate and appropriate action is necessary to prevent contamination
and ensure personnel safety.

o Personal Precautions: Wear protective equipment (gloves, goggles, appropriate clothing)
and keep unprotected personnel away.[4] Ensure adequate ventilation and remove all
sources of ignition.[4][5][6][13]

e Environmental Precautions: Prevent the spill from entering drains, waterways, or soil.[4][6]
[13]

o Containment and Cleanup: Prevent further leakage if it is safe to do so.[4][6][12][13] Absorb
the spill with an inert material such as sand, silica gel, or universal binder.[4][5][9] Collect the
material and place it into a suitable, closed container for disposal.[6][13]
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Spill Detected

Evacuate non-essential personnel.
Remove all ignition sources.

:

Ensure adequate ventilation.

l

Wear appropriate PPE
(gloves, goggles, respirator if needed).

Contain the spill.
Prevent entry into drains and waterways.

Absorb with inert material
(sand, diatomite, etc.).

Collect and place in a suitable,
closed container for disposal.

Dispose of waste according to
local regulations. Clean spill area.

Click to download full resolution via product page

Figure 4: Protocol for responding to an accidental spill.
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Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][5][6]
Keep away from sources of ignition and incompatible substances such as strong oxidizing
agents, acids, bases, and reducing agents.[4][5][9]

o Disposal: Dispose of unused material and its container at an approved waste disposal plant.
[4][5] Do not allow the product to be released into the environment or sewer systems.[5][12]
Contaminated packaging should be triple rinsed and offered for recycling or reconditioning.
[12]

This guide is based on publicly available safety data sheets and should be used in conjunction
with specific institutional safety protocols and a thorough risk assessment for any planned
experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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